Cas no 2551117-34-9 (3,4-difluoro-2-methylaniline hydrochloride)

• Product Name: 3,4-difluoro-2-methylaniline hydrochloride
• CAS No: 2551117-34-9
• MF: C₇H₈ClF₂N
• MW: 179.594927787781
• MDL: MFCD32874939
• CID: 5657840
• PubChem ID: 155822950
• Update Time: 2025-06-08

3,4-difluoro-2-methylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27194233
• 3,4-Difluoro-2-methylaniline;hydrochloride
• 2551117-34-9
• 3,4-difluoro-2-methylaniline hydrochloride
• Benzenamine, 3,4-difluoro-2-methyl-, hydrochloride (1:1)

• MDL： MFCD32874939
• Inchi： 1S/C7H7F2N.ClH/c1-4-6(10)3-2-5(8)7(4)9;/h2-3H,10H2,1H3;1H
• InChI Key： IQJDSYLRPAQUQT-UHFFFAOYSA-N
• SMILES： Cl.FC1=C(C=CC(=C1C)N)F

Computed Properties

• Exact Mass: 179.0313333g/mol
• Monoisotopic Mass: 179.0313333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 3,4-difluoro-2-methylaniline hydrochloride

Introduction to 3,4-difluoro-2-methylaniline hydrochloride (CAS No. 2551117-34-9)

3,4-difluoro-2-methylaniline hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2551117-34-9, is a fluorinated aromatic amine derivative that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules that exhibit unique structural and electronic properties, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both fluoro and methyl substituents in its structure imparts distinct reactivity and functionality, which are highly exploited in medicinal chemistry applications.

The hydrochloride salt form of this compound enhances its solubility in aqueous systems, facilitating its use in both in vitro and in vivo experimental settings. This solubility profile is particularly advantageous for pharmaceutical applications, where bioavailability and formulation stability are critical factors. The fluorine atoms in the molecule contribute to its metabolic stability and binding affinity, which are key considerations when designing drug candidates targeting specific biological pathways.

In recent years, 3,4-difluoro-2-methylaniline hydrochloride has been extensively studied for its potential role in the development of novel therapeutic agents. Its structural motif is reminiscent of several known pharmacophores that interact with biological targets such as enzymes and receptors. For instance, fluorinated aromatic amines have been demonstrated to exhibit inhibitory activity against various enzymes involved in cancer metabolism and inflammation. The fluorine atoms at the 3rd and 4th positions of the benzene ring enhance the compound's lipophilicity and binding interactions with biological targets, thereby improving its pharmacokinetic properties.

One of the most compelling aspects of this compound is its versatility as a synthetic intermediate. It serves as a precursor for the preparation of more complex molecules through various chemical transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and condensation reactions. These synthetic pathways allow chemists to modify the structure of 3,4-difluoro-2-methylaniline hydrochloride to produce derivatives with tailored biological activities. Such derivatives have shown promise in preclinical studies as potential treatments for neurological disorders, infectious diseases, and metabolic syndromes.

Recent advancements in computational chemistry have further highlighted the significance of 3,4-difluoro-2-methylaniline hydrochloride in drug discovery. Molecular modeling studies have revealed that this compound can interact with biological targets through multiple binding modes, including hydrogen bonding and hydrophobic interactions. The fluorine atoms play a crucial role in these interactions by modulating the electronic distribution around the aromatic ring. This understanding has guided the design of novel analogs with enhanced binding affinity and selectivity.

The pharmaceutical industry has taken notice of these findings, leading to increased interest in licensing or collaborating with research institutions that possess expertise in fluorinated aromatic amines. Several clinical trials are currently underway evaluating the efficacy of compounds derived from 3,4-difluoro-2-methylaniline hydrochloride as treatments for chronic diseases. These trials aim to establish whether such molecules can translate their preclinical promise into tangible therapeutic benefits for patients.

Beyond pharmaceutical applications, 3,4-difluoro-2-methylaniline hydrochloride also finds utility in materials science and agrochemical research. Its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Additionally, fluorinated aromatic amines have been explored as intermediates in the synthesis of pesticides and herbicides due to their stability and resistance to degradation under environmental conditions.

The synthesis of 3,4-difluoro-2-methylaniline hydrochloride presents both challenges and opportunities for synthetic chemists. While established synthetic routes exist, optimizing these pathways for scalability and cost-effectiveness remains an ongoing effort. Recent innovations in catalytic methods have enabled more efficient production methods without compromising purity or yield. These advancements are crucial for ensuring that this compound remains accessible for both academic research and industrial applications.

In conclusion,3,4-difluoro-2-methylaniline hydrochloride (CAS No. 2551117-34-9) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features make it an invaluable building block for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this molecule,3,4-difluoro-2-methylaniline hydrochloride is poised to remain at the forefront of chemical innovation.